Cas no 10523-77-0 (1-METHYL-1-CHLOROMETHYL CYCLOPROPANE)

1-Methyl-1-chloromethyl cyclopropane is a cyclopropane derivative characterized by its reactive chloromethyl and methyl substituents. This compound is of interest in organic synthesis due to the strained cyclopropane ring, which can undergo ring-opening reactions, and the chloromethyl group, which serves as a versatile functional handle for further derivatization. Its structure makes it a valuable intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The compound’s reactivity is leveraged in cyclopropanation and nucleophilic substitution reactions. Careful handling is required due to its potential sensitivity to moisture and light, necessitating storage under inert conditions.

1-METHYL-1-CHLOROMETHYL CYCLOPROPANE structure

10523-77-0 structure

Product Name:1-METHYL-1-CHLOROMETHYL CYCLOPROPANE

CAS No:10523-77-0

MF:C₅H₉Cl

MW:104.577960729599

CID:1010997

PubChem ID:12627050

Update Time:2025-10-30

1-METHYL-1-CHLOROMETHYL CYCLOPROPANE Chemical and Physical Properties

Names and Identifiers

- 1-METHYL-1-CHLOROMETHYL CYCLOPROPANE
- 1-(Chloromethyl)-1-methylcyclopropane
- MDL： MFCD11845569
- Inchi： 1S/C5H9Cl/c1-5(4-6)2-3-5/h2-4H2,1H3
- InChI Key： MWWLGISFTGYHRH-UHFFFAOYSA-N
- SMILES： ClCC1(C)CC1

Computed Properties

Exact Mass: 104.0392780g/mol
Monoisotopic Mass: 104.0392780g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 55
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 0Å²

1-METHYL-1-CHLOROMETHYL CYCLOPROPANE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-673982-1.0g	1-(chloromethyl)-1-methylcyclopropane	10523-77-0		1g	$0.0	2023-05-30

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Additional information on 1-METHYL-1-CHLOROMETHYL CYCLOPROPANE

1-METHYL-1-CHLOROMETHYL CYCLOPROPANE (CAS No: 10523-77-0)

1-Methyl-1-chloromethyl cyclopropane (CAS No: 10523-77-0) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, also referred to as chloromethyl methyl cyclopropane, is a derivative of cyclopropane, a three-membered ring hydrocarbon. The molecule's structure consists of a cyclopropane ring with two substituents: a methyl group (-CH₃) and a chloromethyl group (-CH₂Cl). This combination of functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The cyclopropane ring in 1-methyl-1-chloromethyl cyclopropane is known for its high ring strain due to the 60-degree bond angles, which are significantly smaller than the ideal tetrahedral angle of 109.5 degrees. This strain contributes to the compound's reactivity, particularly in reactions involving ring-opening mechanisms. Recent studies have explored the potential of this compound in polymer synthesis, where its reactivity can be harnessed to create novel materials with tailored properties.

One of the most notable aspects of chloromethyl methyl cyclopropane is its ability to undergo various types of polymerization reactions. Researchers have demonstrated that this compound can participate in both addition and condensation polymerization processes, leading to the formation of high-performance polymers. These polymers exhibit excellent mechanical properties, thermal stability, and resistance to environmental factors, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

In addition to its role in polymer chemistry, 1-methyl-1-chloromethyl cyclopropane has also been investigated for its potential in drug delivery systems. The compound's unique structure allows for controlled release mechanisms when incorporated into biodegradable polymers. Recent advancements in nanotechnology have further expanded its applications, with studies focusing on the development of nanoparticles loaded with this compound for targeted drug delivery.

The synthesis of chloromethyl methyl cyclopropane typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation reaction, where a chloromethyl group is introduced onto a pre-synthesized methylcyclopropane derivative. This method has been optimized in recent years to improve yield and purity, ensuring that the compound meets the stringent requirements of modern industrial applications.

From an environmental standpoint, 1-methyl-1-chloromethyl cyclopropane has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This finding has led to increased interest in using this compound in sustainable chemical processes and green chemistry initiatives.

In conclusion, chloromethyl methyl cyclopropane (CAS No: 10523-77-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in polymer chemistry, drug delivery systems, and sustainable chemical processes. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping the future of materials science and related fields.